Cas no 68756-10-5 (cyclohexene-4,4,5,5-d4)
Cyclohexene-4,4,5,5-d4 is a deuterated derivative of cyclohexene, where four hydrogen atoms at the 4 and 5 positions are replaced with deuterium (D). This isotopic labeling enhances the compound's utility in mechanistic studies, kinetic isotope effect (KIE) investigations, and NMR spectroscopy applications. The incorporation of deuterium minimizes interference from proton signals, improving spectral resolution in analytical techniques. Its stable isotopic composition also makes it valuable as an internal standard in mass spectrometry. The compound is synthesized with high isotopic purity, ensuring reliability for research in organic chemistry, catalysis, and metabolic studies. Its well-defined structure supports precise tracking in reaction pathways and isotopic tracing experiments.
cyclohexene-4,4,5,5-d4 structure
Product Name:cyclohexene-4,4,5,5-d4
CAS No:68756-10-5
MF:C6H10
MW:86.1682486534119
MDL:MFCD03428163
CID:971959
PubChem ID:90474889
Update Time:2025-06-08
cyclohexene-4,4,5,5-d4 Chemical and Physical Properties
Names and Identifiers
-
- cyclohexene-4,4,5,5-d4
- 4-(2-HYDROXY-3-ISOPROPYLAMINOPROPOXY)BENZOIC ACID-D7
- 68756-10-5
- 4,4,5,5-tetradeuteriocyclohexene
- (4,4,5,5-?H?)cyclohex-1-ene
- D98991
- DB-307776
-
- MDL: MFCD03428163
- Inchi: 1S/C6H10/c1-2-4-6-5-3-1/h1-2H,3-6H2/i5D2,6D2
- InChI Key: HGCIXCUEYOPUTN-NZLXMSDQSA-N
- SMILES: C1([2H])([2H])CC=CCC1([2H])[2H]
Computed Properties
- Exact Mass: 86.103357303g/mol
- Monoisotopic Mass: 86.103357303g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 45.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 0Ų
cyclohexene-4,4,5,5-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C987519-1mg |
Cyclohexene-4,4,5,5-d4 |
68756-10-5 | 1mg |
$ 64.00 | 2023-09-08 | ||
| TRC | C987519-2mg |
Cyclohexene-4,4,5,5-d4 |
68756-10-5 | 2mg |
$81.00 | 2023-05-18 | ||
| TRC | C987519-10mg |
Cyclohexene-4,4,5,5-d4 |
68756-10-5 | 10mg |
$ 144.00 | 2023-09-08 | ||
| A2B Chem LLC | AH14812-50mg |
CYCLOHEXENE-4,4,5,5-D4 |
68756-10-5 | 50mg |
$498.00 | 2024-04-19 | ||
| A2B Chem LLC | AH14812-100mg |
CYCLOHEXENE-4,4,5,5-D4 |
68756-10-5 | 100mg |
$733.00 | 2024-04-19 | ||
| AstaTech | D98991-50/MG |
CYCLOHEXENE-4,4,5,5-D4 |
68756-10-5 | 95% | 50mg |
$475 | 2023-09-19 | |
| AstaTech | D98991-100/MG |
CYCLOHEXENE-4,4,5,5-D4 |
68756-10-5 | 95% | 100mg |
$681 | 2023-09-19 | |
| 1PlusChem | 1P00FC64-100mg |
CYCLOHEXENE-4,4,5,5-D4 |
68756-10-5 | 100mg |
$733.00 | 2025-02-27 | ||
| 1PlusChem | 1P00FC64-50mg |
CYCLOHEXENE-4,4,5,5-D4 |
68756-10-5 | 50mg |
$498.00 | 2025-02-27 |
cyclohexene-4,4,5,5-d4 Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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